Cas no 2229416-89-9 (1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol
• CAS No: 2229416-89-9
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5963806
• PubChem ID: 165670387
• Update Time: 2025-10-30

1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol
• [1-(3-ethoxy-2-methoxyphenyl)cyclobutyl]methanol
• EN300-1820817
• 2229416-89-9

• Inchi： 1S/C14H20O3/c1-3-17-12-7-4-6-11(13(12)16-2)14(10-15)8-5-9-14/h4,6-7,15H,3,5,8-10H2,1-2H3
• InChI Key： VTLDXUGZCHIIKO-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2OC)OCC)CCC1

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol

Research Brief on 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol (CAS: 2229416-89-9)

1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol (CAS: 2229416-89-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutylmethanol core and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol involves a multi-step process that includes the formation of the cyclobutyl ring and subsequent functionalization of the phenyl group. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound. Recent publications highlight the efficiency and scalability of these synthetic routes, which are critical for further preclinical and clinical studies.

Pharmacological evaluations of 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits selective binding affinity to certain receptors or enzymes, suggesting its utility in treating conditions such as inflammatory diseases or neurological disorders. However, detailed mechanistic studies are still underway to elucidate its exact mode of action and optimize its therapeutic profile.

In addition to its pharmacological properties, the compound's pharmacokinetic and safety profiles have been investigated in early-stage studies. Results suggest that 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol has favorable absorption and distribution characteristics, with minimal toxicity observed in animal models. These findings support its potential as a lead compound for further development, though additional studies are needed to address any potential off-target effects and long-term safety concerns.

The current research landscape for 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol is dynamic, with several academic and industrial research groups actively exploring its applications. Collaborative efforts are underway to design derivatives with improved efficacy and selectivity, leveraging structure-activity relationship (SAR) studies. Furthermore, computational modeling and high-throughput screening are being utilized to identify potential synergies with existing therapeutics.

In conclusion, 1-(3-ethoxy-2-methoxyphenyl)cyclobutylmethanol represents a promising candidate in the field of medicinal chemistry, with its unique structure and preliminary pharmacological data warranting further investigation. As research progresses, this compound may pave the way for new therapeutic strategies, addressing unmet medical needs in various disease areas. Future studies should focus on advancing its preclinical development and exploring its full therapeutic potential.